N-tert-butyl-6,8-dichloro-2-oxochromene-3-carboxamide

• IUPAC Name: N-tert-butyl-6,8-dichloro-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C14H13Cl2NO3/c1-14(2,3)17-12(18)9-5-7-4-8(15)6-10(16)11(7)20-13(9)19/h4-6H,1-3H3,(H,17,18)
• InChI Key: JJUCFXOSPBQDLT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)C1=CC2=CC(=CC(=C2OC1=O)Cl)Cl
• Molecular Formula: C14H13Cl2NO3
• Molecular Weight: 314.2 g/mol

Description

N-tert-butyl-6,8-dichloro-2-oxochromene-3-carboxamide is a chemical compound that has been extensively studied for its potential applications in scientific research. The compound is a member of the chromene family of compounds, which are known for their diverse biological activities. In

Mechanism of Action

The mechanism of action of N-tert-butyl-6,8-dichloro-2-oxochromene-3-carboxamide is not fully understood, but it is believed to involve the inhibition of certain enzymes that are necessary for cancer cell growth and proliferation. The compound has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
In addition to its anticancer activity, this compound has been shown to have other biochemical and physiological effects. Studies have shown that the compound has anti-inflammatory activity and can inhibit the production of certain inflammatory cytokines. It has also been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One advantage of using N-tert-butyl-6,8-dichloro-2-oxochromene-3-carboxamide in lab experiments is its relatively low toxicity compared to other compounds with similar biological activities. However, one limitation is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are many potential future directions for research on N-tert-butyl-6,8-dichloro-2-oxochromene-3-carboxamide. One area of interest is in the development of new drugs for the treatment of cancer, particularly in combination with other anticancer agents. Another area of interest is in the development of new neuroprotective agents for the treatment of neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of the compound and its potential applications in other areas of scientific research.

Synthesis Methods

The synthesis of N-tert-butyl-6,8-dichloro-2-oxochromene-3-carboxamide involves the reaction of 6,8-dichloro-2-oxochromene-3-carboxylic acid with N-tert-butylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified by column chromatography to yield the desired compound.

Scientific Research Applications

N-tert-butyl-6,8-dichloro-2-oxochromene-3-carboxamide has been shown to have potential applications in various areas of scientific research. One area of interest is in the development of new drugs for the treatment of cancer. Studies have shown that the compound has anticancer activity against a variety of cancer cell lines, including breast, lung, and colon cancer.